Cas no 2138566-42-2 (3-({hexahydro-2H-cyclopentabfuran-2-yl}methoxy)azetidine)

• Product Name: 3-({hexahydro-2H-cyclopentabfuran-2-yl}methoxy)azetidine
• CAS No: 2138566-42-2
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5992167
• PubChem ID: 165864958
• Update Time: 2025-07-15

3-({hexahydro-2H-cyclopentabfuran-2-yl}methoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-({hexahydro-2H-cyclopentabfuran-2-yl}methoxy)azetidine
• 3-({hexahydro-2H-cyclopenta[b]furan-2-yl}methoxy)azetidine
• EN300-1146699
• 2138566-42-2

• Inchi： 1S/C11H19NO2/c1-2-8-4-9(14-11(8)3-1)7-13-10-5-12-6-10/h8-12H,1-7H2
• InChI Key： QQNMXGFKQNUFQG-UHFFFAOYSA-N
• SMILES： O1C(COC2CNC2)CC2CCCC12

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-({hexahydro-2H-cyclopentabfuran-2-yl}methoxy)azetidine

Recent Advances in the Study of 3-({hexahydro-2H-cyclopentabfuran-2-yl}methoxy)azetidine (CAS: 2138566-42-2)

The compound 3-({hexahydro-2H-cyclopentabfuran-2-yl}methoxy)azetidine (CAS: 2138566-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and cyclopentabfuran moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the synthesis and optimization of 3-({hexahydro-2H-cyclopentabfuran-2-yl}methoxy)azetidine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency of the synthesis process. These advancements are expected to facilitate further preclinical and clinical studies.

Pharmacological studies have revealed that 3-({hexahydro-2H-cyclopentabfuran-2-yl}methoxy)azetidine exhibits potent activity against specific biological targets. For instance, it has been identified as a modulator of certain G-protein-coupled receptors (GPCRs), which play a crucial role in various physiological processes. Preliminary in vitro and in vivo data suggest that this compound may have applications in treating neurological disorders, inflammation, and metabolic diseases. However, further research is needed to fully elucidate its therapeutic potential and safety profile.

In addition to its pharmacological properties, the structural features of 3-({hexahydro-2H-cyclopentabfuran-2-yl}methoxy)azetidine have been explored for drug design. Its rigid yet flexible framework makes it an attractive scaffold for developing new chemical entities. Computational modeling and structure-activity relationship (SAR) studies have provided insights into how modifications to the core structure can enhance binding affinity and selectivity. These findings are paving the way for the design of next-generation therapeutics.

Despite the promising findings, challenges remain in the development of 3-({hexahydro-2H-cyclopentabfuran-2-yl}methoxy)azetidine as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research aims to optimize the pharmacokinetic and pharmacodynamic properties of this compound through medicinal chemistry approaches. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the findings into clinical applications.

In conclusion, 3-({hexahydro-2H-cyclopentabfuran-2-yl}methoxy)azetidine (CAS: 2138566-42-2) represents a promising avenue for drug discovery and development. Recent advancements in its synthesis, pharmacological evaluation, and structural optimization highlight its potential as a therapeutic agent. Continued research and collaboration will be crucial to unlocking its full potential and bringing it closer to clinical use.